Isometamidium Bromide Hydrobromide Isometamidium Bromide Hydrobromide
Brand Name: Vulcanchem
CAS No.: 4174-69-0
VCID: VC21083691
InChI: InChI=1S/C28H25N7.2BrH/c1-2-35-26-16-20(29)11-13-24(26)23-14-12-22(17-25(23)27(35)18-7-4-3-5-8-18)33-34-32-21-10-6-9-19(15-21)28(30)31;;/h3-17,29H,2H2,1H3,(H4,30,31,32,33);2*1H
SMILES: CC[N+]1=C2C=C(C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=NNC5=CC=CC(=C5)C(=N)N)N.Br.[Br-]
Molecular Formula: C28H27Br2N7
Molecular Weight: 621.4 g/mol

Isometamidium Bromide Hydrobromide

CAS No.: 4174-69-0

Cat. No.: VC21083691

Molecular Formula: C28H27Br2N7

Molecular Weight: 621.4 g/mol

* For research use only. Not for human or veterinary use.

Isometamidium Bromide Hydrobromide - 4174-69-0

Specification

CAS No. 4174-69-0
Molecular Formula C28H27Br2N7
Molecular Weight 621.4 g/mol
IUPAC Name 3-[2-(3-amino-5-ethyl-6-phenylphenanthridin-5-ium-8-yl)iminohydrazinyl]benzenecarboximidamide;bromide;hydrobromide
Standard InChI InChI=1S/C28H25N7.2BrH/c1-2-35-26-16-20(29)11-13-24(26)23-14-12-22(17-25(23)27(35)18-7-4-3-5-8-18)33-34-32-21-10-6-9-19(15-21)28(30)31;;/h3-17,29H,2H2,1H3,(H4,30,31,32,33);2*1H
Standard InChI Key ZLKRCDXAXRAULJ-UHFFFAOYSA-N
SMILES CC[N+]1=C2C=C(C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=NNC5=CC=CC(=C5)C(=N)N)N.Br.[Br-]
Canonical SMILES CC[N+]1=C2C=C(C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=NNC5=CC=CC(=C5)C(=N)N)N.Br.[Br-]

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